Cas no 350997-08-9 (Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate)

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate is a thiophene-based heterocyclic compound with a methyl ester and amino functional group, serving as a versatile intermediate in organic synthesis. Its structure, featuring a 4-methylphenyl substituent, enhances stability and reactivity, making it valuable for constructing complex molecules in pharmaceuticals and agrochemicals. The compound’s electron-rich thiophene core facilitates further functionalization, while the ester group allows for downstream modifications. Its well-defined crystalline form ensures consistent purity, critical for research and industrial applications. This intermediate is particularly useful in the development of bioactive compounds, owing to its balanced solubility in common organic solvents and compatibility with diverse reaction conditions.
Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate structure
350997-08-9 structure
Product Name:Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate
CAS No:350997-08-9
MF:C13H13NO2S
MW:247.3128221035
MDL:MFCD01827717
CID:853424
PubChem ID:712411
Update Time:2025-10-25

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-4-P-TOLYL-THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
    • Methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate
    • 3-Thiophenecarboxylic acid, 2-amino-4-(4-methylphenyl)-, methyl ester
    • CHEMBL1368232
    • MLS000115849
    • 2-Amino-4-p-tolylthiophene-3-carboxylic acid methyl ester
    • methyl 2-amino-4-(4-methylphenyl)-3-thiophenecarboxylate
    • HMS2262E08
    • ALBB-001672
    • 350997-08-9
    • STK400445
    • SMR000092859
    • AKOS000220124
    • AK-968/13024030
    • CS-0281284
    • EN300-31585
    • Methyl 2-amino-4-(p-tolyl)thiophene-3-carboxylate
    • BBL016325
    • J-019875
    • MFCD01827717
    • FS-1363
    • Oprea1_746203
    • AB00097572-01
    • Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate
    • MDL: MFCD01827717
    • Inchi: 1S/C13H13NO2S/c1-8-3-5-9(6-4-8)10-7-17-12(14)11(10)13(15)16-2/h3-7H,14H2,1-2H3
    • InChI Key: MREFUXQLNNUUNV-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C(=O)OC)=C1N)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 247.06679
  • Monoisotopic Mass: 247.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 52.32

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Pricemore >>

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